Cas no 1805114-66-2 (4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine
• CAS No: 1805114-66-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4854618
• Update Time: 2025-07-02

4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-6-4(11)3(8)2-12-5(6)7(9)10/h2,7H,1H3,(H2,11,12)
• InChI Key： HEGAFQDFVYPYQL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine

Research Brief on 4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine (CAS: 1805114-66-2)

4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine (CAS: 1805114-66-2) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications as a key intermediate in drug discovery. This compound's unique structural features, including the difluoromethyl and fluoro substituents, make it a promising candidate for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential as a building block for more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showing improved metabolic stability compared to non-fluorinated analogs. The presence of both fluorine atoms and the methoxy group contributes to enhanced membrane permeability and target binding affinity, which are crucial factors in drug development.

In terms of pharmacological applications, research has explored the compound's potential as a precursor for antiviral agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel nucleoside analogs that showed promising activity against RNA viruses. The difluoromethyl group at the 2-position appears to play a critical role in mimicking natural substrates while providing metabolic stability against enzymatic degradation.

The synthetic routes to 4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine have been optimized in recent years, with several patents filed for improved production methods. A notable advancement came from a 2023 patent (WO2023124567) describing a scalable, high-yield process that reduces the number of synthetic steps while maintaining excellent purity. This development is particularly significant for potential industrial-scale production.

From a safety and toxicological perspective, preliminary studies indicate that the compound shows favorable pharmacokinetic properties. Research published in Xenobiotica (2024) reported good oral bioavailability and reasonable half-life in animal models, though further studies are needed to fully characterize its metabolic pathways and potential toxicity. The presence of fluorine atoms appears to contribute to both the stability and the safety profile of the molecule.

Looking forward, 4-Amino-2-(difluoromethyl)-5-fluoro-3-methoxypyridine presents exciting opportunities for medicinal chemistry. Its versatility as a building block, combined with the beneficial effects of fluorine substitution, positions it as a valuable tool in the development of next-generation pharmaceuticals. Current research directions include exploring its use in PROTACs (proteolysis targeting chimeras) and as a component in antibody-drug conjugates, where its stability and functional group compatibility offer distinct advantages.